Cas no 3457-90-7 (1,3-Propanediol,1,3-dinitrate)

1,3-Propanediol,1,3-dinitrate structure
1,3-Propanediol,1,3-dinitrate structure
Product Name:1,3-Propanediol,1,3-dinitrate
CAS No:3457-90-7
MF:C3H6N2O6
MW:166.089540958405
CID:306655
PubChem ID:96257
Update Time:2025-04-19

1,3-Propanediol,1,3-dinitrate Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanediol,1,3-dinitrate
    • 3-nitrooxypropyl nitrate
    • 1,3-Propylene glycol dinitrate
    • Trimethylene dinitrate
    • Trimethylene nitrate
    • DTXSID20188117
    • SCHEMBL4731008
    • KOSAMXZBGUIISK-UHFFFAOYSA-N
    • 1,3-bis-(nitrooxy)propane
    • NSC 62613
    • 4NLR2HTY9M
    • 1,3-Propanediol, dinitrate (8CI)(9CI)
    • 1,3-Propanediol dinitrate
    • 3457-90-7
    • NSC-62613
    • 1,3-Propanediol, 1,3-dinitrate
    • NSC62613
    • 1,3-Propanediol, dinitrate
    • Inchi: 1S/C3H6N2O6/c6-4(7)10-2-1-3-11-5(8)9/h1-3H2
    • InChI Key: KOSAMXZBGUIISK-UHFFFAOYSA-N
    • SMILES: O(CCCO[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 166.02258
  • Monoisotopic Mass: 166.022586
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 120
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 110
  • XLogP3: 1.1

Experimental Properties

  • Density: 1.427
  • Boiling Point: 234°Cat760mmHg
  • Flash Point: 118.8°C
  • Refractive Index: 1.453
  • PSA: 104.74
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